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Compound of Interest

Compound Name: 1,2,3-Trifluoro-4-nitrobenzene

Cat. No.: B1329356 Get Quote

Introduction

2,3,4-Trifluoronitrobenzene is a key intermediate in the synthesis of a variety of

pharmaceuticals and agrochemicals.[1][2][3] Its chemical structure is foundational for creating

complex molecules, particularly in the development of fluoroquinolone antibiotics such as

ofloxacin and lomefloxacin.[4][5] The introduction of fluorine atoms can enhance the metabolic

stability, lipophilicity, and binding affinity of drug molecules.[4] This application note details a

method for the scale-up synthesis of 2,3,4-Trifluoronitrobenzene.

Chemical Properties and Hazards

A summary of the key chemical properties of 2,3,4-Trifluoronitrobenzene is presented in the

table below.
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Property Value

CAS Number 771-69-7

Molecular Formula C₆H₂F₃NO₂

Molecular Weight 177.08 g/mol [6]

Appearance Liquid

Boiling Point 92 °C at 20 mmHg

Density 1.541 g/mL at 25 °C

Flash Point 93 °C (closed cup)

Safety Information

2,3,4-Trifluoronitrobenzene is a hazardous substance and should be handled with appropriate

safety precautions. It is harmful if swallowed, inhaled, or in contact with skin, causing skin and

serious eye irritation.[7] It is also suspected of causing genetic defects.[7] The starting material,

2,3,4-Trichloronitrobenzene, is also hazardous and should be handled with care.[8]

Hazard Classifications for 2,3,4-Trifluoronitrobenzene[7]

Acute Toxicity, Oral (Category 4)

Acute Toxicity, Dermal (Category 4)

Acute Toxicity, Inhalation (Category 4)

Skin Irritation (Category 2)

Eye Irritation (Category 2)

Germ Cell Mutagenicity (Category 2)

Specific Target Organ Toxicity — Single Exposure (Category 3) (Respiratory system)

Recommended Personal Protective Equipment (PPE):[7]
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Eyeshields, face shield

Protective gloves

Type ABEK (EN14387) respirator filter

All procedures should be conducted in a well-ventilated laboratory fume hood.

Experimental Protocol: Synthesis from 2,3,4-
Trichloronitrobenzene
This protocol describes a two-stage fluorination process to synthesize 2,3,4-

Trifluoronitrobenzene from 2,3,4-trichloronitrobenzene.

Materials and Reagents

Reagent CAS Number Quantity

2,3,4-Trichloronitrobenzene 17700-09-3 120 g

Dimethyl sulfoxide (DMSO) 67-68-5 240 g

Potassium Fluoride (KF) 7789-23-3
76.8 g (initial), 46 g (second

stage)

Tetrabutylammonium bromide

(TBAB)
1643-19-2 12 g (initial)

Tetrabutylammonium fluoride

(TBAF)
429-41-4 12 g (second stage)

Equipment

Anhydrous reaction flask with stirrer

Heating mantle

Distillation apparatus
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Vacuum pump

Gas chromatograph (GC) for reaction monitoring

Workflow Diagram
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Synthesis Workflow

Preparation

Stage 1 Fluorination

Stage 2 Fluorination

Charge DMSO and 2,3,4-trichloronitrobenzene to flask

Heat to 75-80 °C under reduced pressure for 2h

Add KF and TBAB

Dehydrate at 75-80 °C under reduced pressure for 2h

Heat to 180 °C for 10h

Start Reaction

Monitor reaction by GC

Cool to 70-75 °C and filter

Vacuum distill filtrate

Reintroduce distillate to anhydrous flask

Intermediate Product

Add KF and TBAF

Dehydrate at 75-80 °C for 2h

Heat to 120 °C with sonication for 2h

Monitor reaction by GC

Cool to 70-75 °C and filter

Distill filtrate to separate product from DMSO
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Reaction Logic

Stage 1 Conditions

Stage 2 Conditions

2,3,4-Trichloronitrobenzene

Mixture of mono- and di-fluorinated nitrobenzenes

Fluorination

2,3,4-Trifluoronitrobenzene

Fluorination

KF, TBAB, DMSO 180 °C

KF, TBAF, DMSO 120 °C, Sonication

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trifluoronitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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